Cas no 1805296-36-9 (3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1805296-36-9
• MF: C₉H₉F₅N₂O₂
• MW: 272.171979665756
• CID: 4844247
• Update Time: 2025-05-19

3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C9H9F5N2O2/c10-7(11)5-1-4(3-17)16-8(6(5)2-15)18-9(12,13)14/h1,7,17H,2-3,15H2
• InChI Key： DJJCKZUUTBOEMO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)N=C(C=1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805296-36-9)

3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol, identified by its CAS number 1805296-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and versatility in drug design. The unique arrangement of functional groups in this molecule, including an aminomethyl side chain, a difluoromethyl substituent, a trifluoromethoxy group, and a hydroxymethyl group at the 6-position, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of novel therapeutic agents.

The presence of multiple fluorinated groups is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the case of 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol, the combination of a difluoromethyl group and a trifluoromethoxy group may contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug development. These attributes position the compound as a promising building block for the creation of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Researchers have utilized advanced docking studies to explore its interaction with various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The aminomethyl moiety, for instance, offers a reactive site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Such modifications are essential for optimizing drug efficacy while minimizing off-target effects.

In the realm of medicinal chemistry, the synthesis of complex molecules often relies on multi-step reactions that require high-yielding intermediates. 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol serves as an excellent precursor for constructing more elaborate structures. Its pyridine core can be easily modified through nucleophilic substitution or metal-catalyzed cross-coupling reactions, allowing chemists to introduce diverse functional groups with precision. This flexibility has been exploited in the development of novel small-molecule inhibitors targeting specific disease pathways.

One particularly intriguing application of this compound is in the field of antiviral research. The structural features of 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol bear resemblance to known inhibitors of viral proteases and polymerases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain RNA viruses by disrupting critical enzymatic processes. While further research is needed to fully elucidate its antiviral potential, these findings underscore the importance of fluorinated pyridines in developing effective antiviral agents.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. Fluoro-substituted compounds often exhibit improved bioavailability and prolonged circulation times due to their enhanced lipophilicity and resistance to metabolic clearance. In clinical settings, such attributes can translate into more effective dosing regimens and better patient compliance. The incorporation of fluorine into 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol aligns with these principles, making it a compelling candidate for further development.

Moreover, the growing interest in fluorinated compounds extends beyond their pharmacological applications. Fluorescent labeling techniques utilize fluorophores for imaging and diagnostic purposes, and fluorinated molecules are increasingly employed in materials science due to their unique electronic properties. The versatility of 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol makes it suitable for interdisciplinary research, bridging gaps between pharmaceuticals, diagnostics, and advanced materials.

The synthesis of this compound presents its own set of challenges but also opportunities for innovation in synthetic methodology. Modern approaches leverage catalytic systems that enhance reaction efficiency while minimizing waste generation—a cornerstone of green chemistry principles. Techniques such as flow chemistry have been explored to streamline the preparation process for 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol, enabling scalable production under controlled conditions.

As computational power continues to advance, so does our ability to predict molecular behavior with greater accuracy. Machine learning models trained on large datasets can now forecast how different structural modifications will influence biological activity—a powerful tool for guiding drug discovery efforts. Researchers are increasingly integrating these computational tools into their workflow when designing derivatives based on scaffolds like 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol, accelerating the pace at which new candidates emerge from virtual screening programs.

The global pharmaceutical industry remains focused on addressing unmet medical needs through innovative chemical solutions. Compounds like 3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol exemplify how structural diversity can lead to breakthroughs across multiple therapeutic areas—from oncology to neurodegenerative diseases—by providing chemists with versatile platforms upon which novel treatments can be built.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805296-36-9) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability. Its combination of fluorinated substituents with reactive functional groups positions it as a cornerstone intermediate for developing innovative therapeutics aimed at treating some of today's most challenging diseases.